Environmentally benign sustainable development can be realized only by meeting our energy demands through devices that can operate by taking energy from their surrounding environment. Self-assembled nanostructured CuO on copper ribbon and spin-coated ZnO thin films were optimized for engineering a self-powered UV photodetector in this work. We optimize the thickness of the ZnO and CuO thin films and subsequently the concentration of the alkaline electrolyte KOH to deliver a self-powered UV photodetector which exhibits an ON/OFF ratio of 505, photosensitivity of ~ 3433%, responsivity of ~ 84 mAW−1 and an excellent incident photon to current conversion efficiency of ~ 30% at 360 nm. We demonstrate the actuation of the UV photodetector by integrating the cells and switching on red and green LEDs.Graphical Abstract

AbstractPhosphorous removal from water by two novel adsorbents was achieved with competitive efficiency. The adsorbents were synthesized using a Sol–Gel method by mixing both magnesium and iron chlorides in two proportions: (i) in a stoichiometric (S-MgFeO) ratio, yielding 90% of the MgFe2O4 plus 10% of hematite and (ii) with an excess of Mg that favored a magnesium-oxide-rich composite (C-MgFeO) of MgFe2O4 and MgO, as indicated by X-ray diffraction measurements. 57Fe Mössbauer spectroscopy (at 300 and 15 K) and magnetization (at 300 K) data demonstrated the presence of ferrimagnetic MgFe2O4 for both adsorbents. Due to the presence of Mg-rich species at the samples’ grain surfaces (or interfaces), as suggested by dispersive energy spectroscopy and 57Fe Mössbauer data, one of the highest adsorption capabilities found in the literature (~ 60 mg.g−1) was measured at pH = 5.5 for the C-MgFeO adsorbent. The adsorption isotherm and kinetics results are consistent with a surface layer chemisorption limited by diffusion, increasing the average pore diameter caused by Mg erosion at the particle surface under a phosphate-rich solution. The samples were twice reused with no noticeable change in adsorption capacities and magnetic properties, indicating a strong potential for these materials for industrial applications in the magnetic remediation process. The synthetic effluent treatment with the C-MgFeO composite is estimated to cost ca. 0.05 USD.L−1, a value about six times lesser than treatment with the S-MgFeO adsorbent.Graphical abstract

Spherulite is the main microstructure feature of semicrystalline polymers, exhibiting a non-axisymmetric geometry with a sheaf structure in the center. In the initial stage of growth, spherulite is manifested initiation from the sheaf structure with a certain orientation. The size and orientation of sheaf structure are affected by various processing parameters. Previous research considered spherulite as completely radially symmetric structures, ignoring the effects of anisotropic sheaf on mechanical properties. In this paper, an anisotropic micromechanical model for evaluating the mechanical properties of semicrystalline polymers was proposed. The microstructure of single spherulite was modeled with different sheaf sizes, orientations, and crystallinities. The viscoplastic constitutive model together with the Arruda–Boyce model was used to describe the micromechanical behaviors of the crystalline lamellae and amorphous lamellae, respectively. The evolution of inhomogeneous plastic deformation, interlayer deformation and slip activities in spherulite was observed under tension. The results shown in this work enhance the understanding of the microstructure–property relationship of semicrystalline polymers, which, in turn, guides the development of advanced manufacturing techniques for tailoring mechanical properties.

To expand the application of zirconia ceramics in thermal insulation, this study proposes a method to prepare Yttria-stabilized tetragonal zirconia polycrystal ceramics (3Y-TZP ceramics) with fine and complex triply periodic minimal surface (TPMS structures) using digital light processing (DLP) 3D printing technology. The 3Y-TZP ceramic green body was sintered using a two-step method. When sintered at 1450 °C for 3 h, 3Y-TZP ceramics with a relative density of 98.6 ± 0.2% and a flexural strength of 937 ± 24 MPa were finally obtained. Three types of TPMS 3Y-TZP ceramic structures were successfully prepared. A finite element method was employed to validate the mechanical and thermal insulation properties through in-depth experimental studies. The results demonstrate that the diamond structure exhibited the lowest thermal conductivity of 0.93 ± 0.035 W/(mK) and the highest compressive strength of 166.5 ± 27.3 MPa at 67% porosity. The TPMS-type porous 3Y-TZP ceramics prepared by DLP technology have both load-bearing and thermal insulation properties, making them potentially promising for thermal insulation applications.

Due to the machining-induced residual stress while processing, the machining distortion of thin-walled 7050 aluminum alloy parts occurs easily, which greatly affects the pass rate of the products. Herein, electromagnetic coupling treatment (EMCT) was proposed to relieve the residual stress of 7050 aluminum alloy. It was found that EMCT had a significant effect on residual stress relief (13.3–89.7%). The energy input by EMCT promoted the movement of dislocation, resulting in the uniform distribution of microplastic strain, the release of stored elastic strain energy, and the residual stress relief, ultimately. A numerical simulation method to visualize the evolution of the electromagnetic field, the stress, and the strain in the materials was proposed to explain the causes of microplastic strain. Specimen #5 with the optimal EMCT processing parameter (1.5 T, 1.5 V) was considered to be the most effective for both residual stress relief and mechanical property enhancement, in which the residual stress decreased by 85.1% and the tensile strength increased by 8.3%. In this paper, it is proposed that EMCT can be used as an effective method to reduce the residual stress of 7050 aluminum alloy. Moreover, it has certain technical reference value for the study of residual stress relief of other thin-walled part materials.Graphical abstract

Spark plasma sintering (SPS) techniques have been intensively investigated for manufacturing of diverse materials. Numerous sintering methods have been researched to achieve a reduction of the sintering time, larger scale production, and significant energy savings. Usually, the traditional SPS methods need prohibitively high energy outputs to fabricate transparent ceramics. Previous studies showed that the SPS input power can be significantly decreased when an energy efficient configuration using a BN-coated graphite foils is used, but many samples obtained using this approach had cracks. The developed new thermally managed SPS (TM-SPS) results in the prevention of cracks, full densification, and uniform transparency in alumina. Furthermore, consumption is 17% lower in the developed new energy efficient SPS configuration compared to the traditional SPS configuration. Therefore, the developed TM- SPS method has potential for fabricating transparent ceramic of various materials with uniform transparency. A comprehensive three-dimensional fully coupled thermo-electro-mechanical finite element framework has been used for modeling the SPS with different energy configurations.Graphical abstract

Ceramic-based capacitors have attracted great interest due to their large power density and ultrafast charge/discharge time, which are needful properties for pulsed-power devices. Antiferroelectric ceramics normally show ultrahigh energy density and relatively low efficiency, which is ascribed to the electric field-induced antiferroelectric–ferroelectric phase transition. This work reports that the perovskite end-member Bi(Fe1/3Zn1/3Ti1/3)O3 is added into NaNbO3 lead-free antiferroelectric ceramics. The lower tolerance factor of Bi(Fe1/3Zn1/3Ti1/3)O3 facilitates to achieve stable antiferroelectric phase in NaNbO3, and the introduction of various ions enhances the relaxor behavior. Consequently, the optimized 0.88NaNbO3 − 0.12Bi(Fe1/3Zn1/3Ti1/3)O3 ceramics exhibit a large recoverable energy density of 6.8 J/cm3 and a high efficiency of 82% under 49 kV/mm, as well as discharge energy density of 4 J/cm3 and charge/discharge time of 5 μs. This study suggests that the incorporation of relaxor properties into antiferroelectric ceramics is a beneficial route to boost the dielectric energy storage capability.

The handling of lignin residues is a concern for the use of wood in biorefineries. This study proposes a new pathway for lignin residues that uses the structure of wood. Optimal phosphoric acid hydrolysis to remove polysaccharides was selected from the principal component analysis based on infrared spectra. Acid-hydrolyzed wood, the lignin residue, exhibited anisotropic shrinkage, but its anatomical structure was not fractured. The strength and modulus of the lignin residue varied with the compression direction, reflecting the anisotropic structure of the wood that was not fractured by acid hydrolysis. The density of the lignin residue initially decreased and then slightly increased during ten cycles of 5 wt% phosphoric acid hydrolysis at 180 °C for 1 h, resulting in minor recovery of the modulus and strength. Therefore, practical durability can be achieved by increasing the density of the lignin residue through densification or combination with other functional polymers. Thus, simpler top-down strategies are expected compared with the currently proposed bottom-up approach for lignin.Graphical abstract

Dielectric ceramic capacitors, as one kind of important electrical energy-storage device, have been widely used because of their high-power density and low cost. It is a key challenge and of great significance to develop dielectric ceramic capacitors with high energy-storage density within a wide operate temperature range. In this work, the effect of the Bi(Mg0.5Zr0.5)O3 addition on the dielectric and energy-storage properties of lead-free Ba0.8Sr0.2TiO3 ceramics was systematically studied. It can be found that with increasing Bi(Mg0.5Zr0.5)O3 content, an increase in dielectric temperature stability as a result of the addition of Bi(Mg0.5Zr0.5)O3 can accompany the formation of the long-range ordered ferroelectric domain into polar nanoregions and also conform to a decrease in remanent polarization and an increase in energy-storage properties. As a result, for the composition 0.92Ba0.8Sr0.2TiO3-0.08Bi(Mg0.5Zr0.5)O3, a stable dielectric constant in a temperature range of −100–151 °C was achieved. Furthermore, a large recoverable energy-storage density value (3.44 J/cm3) and a high-power density value (541 MW/cm3) were obtained simultaneously in the above ceramic composition. All these features suggest that the 0.92Ba0.8Sr0.2TiO3-0.08Bi(Mg0.5Zr0.5)O3 ceramics might be ideal materials for potential applications of high energy-storage capacitors.

The effect of doping ceramic reinforcing particles during the fabrication of amorphous alloy coatings by laser cladding technology has rarely been investigated. A crack-free Fe-based amorphous/crystalline composite coating with good tribological properties was prepared on the surface of 40Cr steel by changing the content of WC–14Co addition during laser cladding. As the content of WC–14Co particles increases, cracks in the coating are first suppressed until gradually disappearing and then re-forming, reaching a crack-free state at 5 wt% addition. SEM, TEM and EBSD results showed that the incorporation of WC–14Co successfully introduced fine WC particles into the coating structure and refined the microstructure of the coating. The Vickers hardness of the coating is 937.7 Hv, and the wear loss of the coating was 1.1 × 10–2 mm3 at a load of 30 N, a friction counterpart of Al2O3, and a sliding speed of 9 mm/s for 1.5 h. The crack-free and good tribological properties of the coating were mainly attribute to the uniform and diffuse distribution of WC, which inhibits the directional growth of columnar crystals at the coating–substrate interface and promotes the refinement of the crystal structure.Graphical abstract